Cas no 1803998-95-9 (5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1803998-95-9
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4846668
• Update Time: 2025-11-02

5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H7F2N3/c9-8(10)6-3-5(12)4-13-7(6)1-2-11/h3-4,8H,1,12H2
• InChI Key： IHNGUCGPMLMWKM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CC#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile

5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS 1803998-95-9): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the rapidly evolving field of pharmaceutical chemistry, 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS 1803998-95-9) has emerged as a crucial intermediate compound with significant potential in drug discovery and development. This heterocyclic compound, featuring both pyridine and acetonitrile moieties, offers unique chemical properties that make it particularly valuable for medicinal chemistry applications.

The molecular structure of 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile combines several pharmacologically important features: an electron-rich pyridine ring, a reactive amino group at position 5, and a difluoromethyl substituent at position 3. This combination creates a versatile scaffold that can participate in various chemical transformations, making it highly sought after by researchers working on novel drug candidates.

Recent trends in pharmaceutical research highlight growing interest in fluorinated pyridine derivatives, with particular attention to their potential in developing kinase inhibitors and other targeted therapies. The presence of both fluorine atoms and the nitrile group in this compound enhances its metabolic stability and binding affinity, addressing key challenges in modern drug design.

From a synthetic chemistry perspective, 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile serves as an excellent precursor for constructing more complex molecular architectures. The amino group can undergo various reactions including acylation, sulfonylation, or reductive amination, while the acetonitrile moiety offers opportunities for further functionalization through hydrolysis or nucleophilic addition reactions.

The pharmaceutical industry has shown particular interest in this compound for developing treatments in several therapeutic areas. Researchers are exploring its potential in creating novel anti-inflammatory agents, where the difluoromethyl group may contribute to improved pharmacokinetic properties. Additionally, its structural features make it a promising candidate for developing central nervous system (CNS) drugs, as the pyridine ring can enhance blood-brain barrier penetration.

In agrochemical applications, derivatives of 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile are being investigated for their potential as next-generation crop protection agents. The fluorine atoms in the molecule can significantly influence the biological activity and environmental stability of these compounds, addressing the growing demand for more effective and sustainable agricultural solutions.

The synthesis and handling of 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile require specialized knowledge in heterocyclic chemistry. Modern synthetic approaches often involve multi-step sequences starting from commercially available pyridine precursors, with careful control of reaction conditions to ensure high purity and yield. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

Analytical characterization of 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile typically involves a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC analysis for purity determination. These methods are essential for quality control in both research and potential commercial production settings.

From a regulatory perspective, while 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile itself is not currently classified as a controlled substance, researchers and manufacturers should be aware of evolving chemical regulations, particularly concerning fluorinated compounds and their environmental impact. Proper handling procedures should always be followed in laboratory settings.

The commercial availability of 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile has increased in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development.

Future research directions for 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile may explore its potential in emerging areas such as PROTAC technology (proteolysis targeting chimeras) or as a building block for covalent inhibitors. The compound's unique combination of functional groups makes it particularly interesting for these innovative therapeutic approaches.

In conclusion, 5-Amino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS 1803998-95-9) represents a valuable tool in modern medicinal chemistry, offering multiple points for structural modification and potential applications across various therapeutic areas. Its growing prominence in pharmaceutical research underscores the continued importance of fluorinated heterocycles in drug discovery, addressing current challenges in developing more effective and targeted therapies.